Cas no 1193-79-9 (2-Acetyl-5-methylfuran)

• Product Name: 2-Acetyl-5-methylfuran
• CAS No: 1193-79-9
• Molecular Formula: C₇H₈O₂
• Molecular Weight: 124.13722
• MDL: MFCD00003243
• CID: 41011

2-Acetyl-5-methylfuran Properties

Names and Identifiers

• 1-(5-Methylfuran-2-yl)ethanone
• 5-Methyl-2-Acetyl Furan
• 2-Acetyl-5-methylfuran
• 1-(5-Methyl-2-furyl)ethanone
• NSC 80404
• 1-(5-Methyl-2-furyl)ethan-1-one
• 2-Acetyl-5-methyl furan
• 2-Acetyl-5-methylfuran,98%

• MDL： MFCD00003243
• InChIKey： KEFJLCGVTHRGAH-UHFFFAOYSA-N
• Inchi： 1S/C7H8O2/c1-5-3-4-7(9-5)6(2)8/h3-4H,1-2H3
• SMILES： CC1OC(C(=O)C)=CC=1
• BRN： 110853

Computed Properties

• Exact Mass: 124.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.052
• Heavy Atom Count: 9
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• LogP: 1.79060
• PSA: 30.21000
• Refractive Index: n20/D 1.510-1.514
  n20/D 1.512(lit.)
• Water Partition Coefficient: Slightly soluble in water. Soluble in alcohol.
• Boiling Point: 100-101 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• FEMA: 3609
• Color/Form: Yellow liquid
• Solubility: Not determined
• Density: 1.066 g/mL at 25 °C(lit.)

2-Acetyl-5-methylfuran Security Information

• Symbol:
• RTECS：LT8528000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：2810
• Hazard Statement： H302
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature(BD17722)
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：6.1(b)

2-Acetyl-5-methylfuran Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones